Cas no 919756-98-2 (2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 919756-98-2
• MF: C₂₀H₂₀FN₃O₄S
• MW: 417.453907012939
• CID: 5496067
• Update Time: 2025-05-21

2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]isoindole-1,3-dione
• 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H20FN3O4S/c21-15-5-7-16(8-6-15)22-9-11-23(12-10-22)29(27,28)14-13-24-19(25)17-3-1-2-4-18(17)20(24)26/h1-8H,9-14H2
• InChI Key： MTKPJRSYJSHPPM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)=O

Additional information on 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 919756-98-2)

The compound 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 919756-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Researchers have identified that 919756-98-2 exhibits high affinity for certain serotonin and dopamine receptors, which are implicated in a range of neurological and psychiatric disorders. This receptor-binding profile suggests potential applications in the treatment of conditions such as schizophrenia, depression, and anxiety disorders. Recent in vitro and in vivo studies have provided compelling evidence of its efficacy in modulating these pathways, offering a new avenue for drug development.

In addition to its neurological applications, 919756-98-2 has also been explored for its potential in oncology. Preliminary studies indicate that the compound may possess anti-proliferative properties, particularly in certain cancer cell lines. The mechanism underlying this effect appears to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival. These findings have sparked interest in further preclinical and clinical studies to evaluate its potential as an anti-cancer agent.

The synthesis and optimization of 919756-98-2 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound, which is critical for its potential commercialization. Researchers have also explored structural modifications to enhance its pharmacological properties, such as improving bioavailability and reducing off-target effects. These efforts have yielded several derivatives with improved therapeutic profiles, paving the way for future drug candidates.

Despite these promising developments, challenges remain in the clinical translation of 919756-98-2. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed to ensure its safety and efficacy in human trials. Ongoing research is focused on overcoming these hurdles, with the aim of advancing this compound through the drug development pipeline. Collaborative efforts between academia and industry are expected to play a pivotal role in accelerating these advancements.

In conclusion, the compound 2-(2-{4-(4-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 919756-98-2) represents a promising candidate for therapeutic development across multiple disease areas. Its unique pharmacological properties and recent advancements in synthesis and optimization highlight its potential as a valuable asset in the pharmaceutical industry. Continued research and collaboration will be essential to fully realize its therapeutic potential and bring it closer to clinical application.